Cas no 1261940-68-4 (6-(3-T-Butylsulfamoylphenyl)-2-hydroxypyridine)

• Product Name: 6-(3-T-Butylsulfamoylphenyl)-2-hydroxypyridine
• CAS No: 1261940-68-4
• MF: C₁₅H₁₈N₂O₃S
• MW: 306.380022525787
• MDL: MFCD18312571
• CID: 5168105
• Update Time: 2026-03-04

6-(3-T-Butylsulfamoylphenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(3-T-BUTYLSULFAMOYLPHENYL)-2-HYDROXYPYRIDINE
• 6-(3-T-Butylsulfamoylphenyl)-2-hydroxypyridine

• MDL： MFCD18312571
• Inchi： 1S/C15H18N2O3S/c1-15(2,3)17-21(19,20)12-7-4-6-11(10-12)13-8-5-9-14(18)16-13/h4-10,17H,1-3H3,(H,16,18)
• InChI Key： RYELREMZRUYPPB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2=CC=CC(N2)=O)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 565
• XLogP3: 1.8
• Topological Polar Surface Area: 83.6

Additional information on 6-(3-T-Butylsulfamoylphenyl)-2-hydroxypyridine

Comprehensive Overview of 6-(3-T-Butylsulfamoylphenyl)-2-hydroxypyridine (CAS No. 1261940-68-4)

6-(3-T-Butylsulfamoylphenyl)-2-hydroxypyridine (CAS No. 1261940-68-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfamoyl and hydroxypyridine functional groups, exhibits potential applications in drug discovery and material science. Its molecular structure, featuring a tert-butyl moiety, enhances its stability and bioavailability, making it a promising candidate for further development.

The growing interest in 6-(3-T-Butylsulfamoylphenyl)-2-hydroxypyridine is driven by its potential role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are exploring its efficacy as a bioactive scaffold for designing novel inhibitors targeting enzymes or receptors implicated in diseases. Additionally, its sulfonamide derivative properties align with current trends in green chemistry, as industries seek eco-friendly alternatives for synthetic processes.

From a technical perspective, the synthesis of CAS No. 1261940-68-4 involves multi-step organic reactions, including Suzuki coupling and sulfonylation, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with regulatory standards. The compound’s solubility in polar solvents like DMSO and methanol further facilitates its use in laboratory and industrial settings.

In the context of user queries, common searches related to 6-(3-T-Butylsulfamoylphenyl)-2-hydroxypyridine include its mechanism of action, synthetic pathways, and commercial availability. Addressing these, recent studies highlight its interaction with biological targets, such as kinase enzymes, which are pivotal in cancer research. Furthermore, suppliers often provide this compound as a research-grade chemical, emphasizing its role in high-throughput screening and medicinal chemistry.

Another trending topic is the integration of AI-driven drug discovery tools to optimize compounds like 6-(3-T-Butylsulfamoylphenyl)-2-hydroxypyridine. Machine learning models predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), accelerating preclinical development. This aligns with the broader demand for computational chemistry solutions to reduce R&D costs and timelines.

Environmental and safety considerations are also paramount. While CAS No. 1261940-68-4 is not classified as hazardous, proper handling protocols—such as using PPE and fume hoods—are recommended to mitigate risks during experimentation. Its biodegradability profile is under investigation, reflecting the industry’s focus on sustainable chemical practices.

In summary, 6-(3-T-Butylsulfamoylphenyl)-2-hydroxypyridine represents a versatile compound with multifaceted applications. Its relevance to drug development, agrochemical innovation, and computational modeling positions it at the forefront of scientific inquiry. As research progresses, this compound may unlock new possibilities in addressing global health and environmental challenges.